Cas no 138426-25-2 (1,2,4-Thiadiazole, 5-chloro-3-(2-fluorophenyl)-)

• Product Name: 1,2,4-Thiadiazole, 5-chloro-3-(2-fluorophenyl)-
• CAS No: 138426-25-2
• MF: C₈H₄ClFN₂S
• MW: 214.647162437439
• MDL: MFCD12131116
• CID: 1253511
• PubChem ID: 46318477
• Update Time: 2025-06-12

1,2,4-Thiadiazole, 5-chloro-3-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole, 5-chloro-3-(2-fluorophenyl)-
• 5-chloro-3-(2-fluorophenyl)-1,2,4-thiadiazole
• SCHEMBL3767872
• 202979-20-2
• 138426-25-2
• 5-CHLORO-3-(2-FLUORO-PHENYL)-[1,2,4]THIADIAZOLE
• MQGCJHPDDMPIMW-UHFFFAOYSA-N
• AS-5847
• AKOS023637277
• MFCD12131116
• 5-Chloro-3-(2-fluorophenyl)-[1,2,4]thiadiazole

• MDL： MFCD12131116
• Inchi： 1S/C8H4ClFN2S/c9-8-11-7(12-13-8)5-3-1-2-4-6(5)10/h1-4H
• InChI Key： MQGCJHPDDMPIMW-UHFFFAOYSA-N
• SMILES： ClC1=NC(C2C=CC=CC=2F)=NS1

Computed Properties

• Exact Mass: 213.97692
• Monoisotopic Mass: 213.9767752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,2,4-Thiadiazole, 5-chloro-3-(2-fluorophenyl)-

Comprehensive Overview of 1,2,4-Thiadiazole, 5-chloro-3-(2-fluorophenyl)- (CAS No. 138426-25-2)

The compound 1,2,4-Thiadiazole, 5-chloro-3-(2-fluorophenyl)- (CAS No. 138426-25-2) is a heterocyclic organic molecule featuring a thiadiazole core substituted with chlorine and a 2-fluorophenyl group. This structure imparts unique chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both chloro and fluoro substituents enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged due to their role in improving the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). The 2-fluorophenyl moiety in this compound aligns with this trend, as fluorination is a key strategy in modern medicinal chemistry. Researchers are particularly interested in how 5-chloro-3-(2-fluorophenyl)-1,2,4-thiadiazole can be leveraged to develop novel therapeutics for diseases like cancer and infectious ailments.

From a synthetic perspective, the thiadiazole ring system is known for its versatility. It serves as a scaffold for constructing molecules with diverse biological activities. The combination of chloro and fluoro groups in CAS 138426-25-2 offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for addressing challenges in drug design, such as improving target specificity and reducing off-target effects.

Environmental and sustainability considerations are also driving interest in this compound. The pharmaceutical industry is increasingly focused on green chemistry principles, and the efficient synthesis of 1,2,4-thiadiazole derivatives is a hot topic. Innovations in catalytic methods and solvent-free reactions are being explored to minimize waste and energy consumption during the production of compounds like 5-chloro-3-(2-fluorophenyl)-1,2,4-thiadiazole.

Another area of exploration is the potential of CAS 138426-25-2 in agrochemical applications. The thiadiazole framework has demonstrated efficacy in pest control and plant protection. By modifying the substituents, scientists aim to develop eco-friendly pesticides with lower toxicity profiles. This aligns with global efforts to reduce the environmental impact of agricultural chemicals while maintaining high efficacy.

Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing 1,2,4-Thiadiazole, 5-chloro-3-(2-fluorophenyl)-. These methods ensure purity and confirm structural integrity, which are critical for research and industrial applications. Advanced computational modeling is also being employed to predict the compound's behavior in biological systems, accelerating the discovery process.

In summary, 1,2,4-Thiadiazole, 5-chloro-3-(2-fluorophenyl)- (CAS No. 138426-25-2) represents a promising candidate for multiple applications, from pharmaceuticals to agrochemicals. Its unique structural features and adaptability make it a valuable tool for researchers addressing contemporary challenges in science and industry. As innovation continues, this compound is poised to play a significant role in advancing sustainable and effective solutions.